Cas no 863092-82-4 (2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide)

863092-82-4 structure
Product name:2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide
CAS No:863092-82-4
MF:C8H8N2O2
MW:164.161321640015
CID:718461
2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide Chemical and Physical Properties
Names and Identifiers
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- 2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide
- 2,1,3-Benzoxadiazole, 5-ethyl-, 1-oxide
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- Inchi: 1S/C8H8N2O2/c1-2-6-3-4-8-7(5-6)9-12-10(8)11/h3-5H,2H2,1H3
- InChI Key: DSUHILULGTYTEZ-UHFFFAOYSA-N
- SMILES: [N+]1([O-])=C2C=CC(CC)=CC2=NO1
Computed Properties
- Exact Mass: 164.059
- Monoisotopic Mass: 164.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 165
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.5A^2
Experimental Properties
- Density: 1.33±0.1 g/cm3(Predicted)
- Melting Point: 39-41 °C(Solv: methanol (67-56-1); water (7732-18-5))
- Boiling Point: 274.0±33.0 °C(Predicted)
- pka: 5.04±0.50(Predicted)
2,1,3-Benzoxadiazole,5-ethyl-, 1-oxide Related Literature
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Jonas Van Rie,Wim Thielemans Nanoscale, 2017,9, 8525-8554
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
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